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Compound of Interest

Compound Name: EGF816 mesylate
CAS No.: 1508250-72-3
Cat. No.: B1139171
Get Quote
. J

Executive Directive: Immediate Action Plan

Do NOT dispose of EGF816 mesylate down the drain or in general municipal trash.

EGF816 (Nazartinib) is a covalent, irreversible inhibitor of EGFR.[1] Its chemical design—
specifically engineered to form permanent bonds with cysteine residues (C797S)—qgrants it
exceptional biological stability. This stability renders standard chemical deactivation methods
(such as 10% bleach) unreliable for total destruction.

The only validated disposal method for bulk EGF816 is high-temperature incineration via a
licensed hazardous waste contractor.

Hazard Characterization & Technical Data

Effective disposal begins with accurate identification. EGF816 is a potent antineoplastic agent.
Treat all waste streams as Cytotoxic/Genotoxic.
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Parameter Technical Detail
Compound Name Nazartinib (EGF816) Mesylate
CAS Number 1508250-71-2 (Parent free base)
3rd Generation EGFR Tyrosine Kinase Inhibitor
Drug Class ]
(Irreversible)
Hazard Classification Antineoplastic / Cytotoxic

WARNING / DANGER (Suspected Reproductive

GHS Signal Word )
Toxin)

H302 (Harmful if swallowed), H361 (Suspected
Primary Hazards of damaging fertility/unborn child), H373 (Organ

damage/prolonged exposure).[2][3]

) ) High. Do not allow release into aquatic
Ecological Risk ]
environments.

Waste Segregation Logic

The following workflow dictates how to segregate waste at the bench. This system prevents
cross-contamination and ensures regulatory compliance (RCRA/EPA).

Diagram 1: Waste Segregation Workflow Caption: Decision tree for segregating EGF816 waste
streams into correct destruction channels.
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Detailed Disposal Protocols
A. Solid Waste (Powder, Contaminated PPE)

o Trace Waste (Yellow Bin): Items with less than 3% residual drug by weight (e.g., empty vials,
gloves, weigh boats).

o Action: Place in a yellow trace chemotherapy waste bag/bin.[4]

o Why: These are incinerated but often tracked differently than bulk hazardous waste for
cost efficiency.

» Bulk Waste (Black Bin/RCRA): Unused powder, spilled material, or vials with visible residue.

o Action: Place in a black RCRA hazardous waste container labeled
"Cytotoxic/Antineoplastic Waste."

o Labeling: Must list "Nazartinib Mesylate" and "Toxic."

B. Liquid Waste (Stock Solutions, Mother Liquors)

e Never pour liquid EGF816 waste down the sink.
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o Collection: Collect all solvent-based stock solutions (DMSO, Ethanol) in a dedicated
hazardous waste carboy.

e Labeling: Label as "Flammable" (if organic solvent used) and "Toxic/Cytotoxic."

¢ Cell Culture Media: Media containing nanomolar concentrations of EGF816 should be
treated as trace cytotoxic waste. Aspirate into a collection flask containing a stabilizing agent
(if required by local EHS), then transfer to the cytotoxic liquid waste stream.

C. Sharps[4][5][6]

» Needles and syringes used with EGF816 must be disposed of in Chemotherapy-rated
Sharps Containers (often yellow or red with specific labeling).

» Do not recap needles.[5] The risk of needlestick injury with a potent cytotoxic agent
outweighs the benefit of recapping.

Spill Response Protocol

Accidental release of EGF816 mesylate powder poses an inhalation risk. Immediate
containment is required.

Diagram 2: Cytotoxic Spill Response Logic Caption: Step-by-step protocol for managing an
EGF816 spill event.
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Scientific Note
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Scientific Integrity: The "Why" Behind the Protocol
The Myth of Bleach Deactivation

Many laboratories default to 10% sodium hypochlorite (bleach) for deactivation. For EGF816,
this is insufficient.

¢ Mechanism: EGF816 is a covalent inhibitor designed to form a stable thioether bond with
Cysteine 797. This structural stability means that while bleach might oxidize parts of the
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molecule, it does not guarantee the destruction of the active pharmacophore [1].

o Consequence: Incomplete degradation can lead to the release of active metabolites into the
water table, where they remain potent against aquatic organisms sharing EGFR homology.

Incineration: The Only Self-Validating System

High-temperature incineration (>1000°C) is the only method that ensures the complete
mineralization of the compound into CO2, H20, and NOx/SOx gases. This removes the
variable of chemical resistance from the safety equation.

Regulatory Compliance (US/Global)

o EPA (USA): EGF816 waste falls under RCRA (Resource Conservation and Recovery Act)
guidelines. While not explicitly "P-listed" by name (as it is a newer entity), it must be
managed as Hazardous Waste Pharmaceuticals under 40 CFR Part 266 Subpart P due to its
toxicity profile [2].

o OSHA: Follows guidelines for Hazardous Drugs (Section 505). Personnel must have access
to SDS and be trained in spill cleanup [3].

e NIOSH: Although not on the 2016 list (due to recency), it meets the criteria for a Group 1
Antineoplastic drug [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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